Cas no 899748-35-7 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-(pyridin-3-yl)methylethanediamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-(pyridin-3-yl)methylethanediamide
• CAS No: 899748-35-7
• MF: C₁₈H₂₀N₄O₄S
• MW: 388.440802574158
• CID: 5487139
• PubChem ID: 18584578
• Update Time: 2025-10-29

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-(pyridin-3-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• 899748-35-7
• F2794-0197
• N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide
• N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(pyridin-3-ylmethyl)oxamide
• N1-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-N2-(pyridin-3-ylmethyl)oxalamide
• AKOS024467436
• N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-(pyridin-3-yl)methylethanediamide

• Inchi： 1S/C18H20N4O4S/c23-17(20-13-14-4-3-9-19-12-14)18(24)21-15-5-7-16(8-6-15)22-10-1-2-11-27(22,25)26/h3-9,12H,1-2,10-11,13H2,(H,20,23)(H,21,24)
• InChI Key： JMMXTOAOXNCWAT-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC(=CC=1)NC(C(NCC1C=NC=CC=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 388.12052631g/mol
• Monoisotopic Mass: 388.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 117Ų

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N'-(pyridin-3-yl)methylethanediamide

Chemical Compound CAS No 899748-35-7: N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-N'-(pyridin-3-yl)methylethanediamide

The compound with CAS No 899748-35-7, known as N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-N'-(pyridin-3-yl)methylethanediamide, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound is characterized by its unique combination of functional groups, including a thiazine ring system and a pyridine moiety, which contribute to its distinctive chemical properties.

Recent studies have highlighted the significance of thiazine derivatives in medicinal chemistry due to their potential as bioactive agents. The presence of the 1,1-dioxo-thiazinan ring in this compound suggests that it may exhibit interesting pharmacological properties. Researchers have explored the ability of such compounds to interact with biological targets, such as enzymes and receptors, making them promising candidates for drug development.

The pyridin-3-yl group attached to the ethanediamide backbone further enhances the compound's versatility. Pyridine derivatives are well-known for their stability and ability to form hydrogen bonds, which are crucial for molecular recognition in biological systems. This feature makes the compound a potential candidate for use in supramolecular chemistry and materials science.

From a synthetic perspective, the preparation of this compound involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the formation of the thiazine ring system, followed by functionalization to introduce the pyridine moiety. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction yield and purity.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound more accurately. Computational studies have revealed that the ethanediamide group plays a critical role in stabilizing the molecule's conformation and influencing its reactivity. These insights have guided experimental efforts to modify the compound for specific applications.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, it may serve as a lead molecule for developing new drugs targeting specific diseases. Its ability to form stable complexes with metal ions also makes it a candidate for use in catalysis and sensor technologies. Additionally, its unique electronic properties could be harnessed in organic electronics and optoelectronic devices.

Environmental considerations are also a key focus when working with such compounds. Researchers have investigated the biodegradability and toxicity of similar molecules to ensure that their use aligns with sustainability goals. Preliminary studies suggest that this compound may exhibit low toxicity, making it suitable for applications where human exposure is a concern.

In conclusion, N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-N'-(pyridin-3-yl)methylethanediamide represents a cutting-edge advancement in organic chemistry. Its intricate structure and diverse functional groups make it a valuable tool for exploring new chemical frontiers. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific knowledge and practical applications across multiple disciplines.